Golgin subfamily A member 3 (875-883)
Description
Golgin subfamily A member 3
Scientific Research Applications
Golgi Disruption and Embryonic Development
Golgin subfamily A member 3 is crucial in maintaining the organization of the Golgi apparatus. Disruption in Golgin subfamily A member 3 can lead to early embryonic lethality in mice, demonstrating its indispensable role in early embryonic development. The study on mice lacking the golgin USO1 showed disruption of Golgi structure and emphasized the importance of golgins in membrane trafficking and maintaining Golgi organization (Kim et al., 2012).
Golgin-160 and Cellular Localization
Golgin-160, a member of the golgin family, has shown dual localization characteristics. It not only targets the Golgi complex but also accumulates in the nucleus under certain conditions. This dual localization suggests that golgin-160 might have multifaceted functions within the cell, possibly influencing both Golgi structure and nuclear processes (Hicks & Machamer, 2002).
Tethering Functions and Golgi Structure
Golgins, including Golgin subfamily A member 3, are predominantly coiled-coil proteins crucial for the capture or tethering of nearby membranes or cytoskeletal elements, essential for vesicular traffic, maintaining Golgi architecture, and the positioning of the Golgi apparatus within cells. The review by Witkos & Lowe (2016) highlights the importance of golgins in maintaining the structural integrity and functionality of the Golgi apparatus and suggests that these proteins might have regulatory roles beyond simple structural support (Witkos & Lowe, 2016).
Golgins and Membrane Trafficking
Studies on golgins such as GMAP-210 emphasize their role in efficient membrane trafficking in the early secretory pathway. Golgins are implicated in tethering events at the Golgi complex and are vital for vesicular trafficking and Golgi organization. The functional redundancy among different golgins ensures the smooth processing of cargo through the secretory pathway (Roboti et al., 2015).
Golgin-160 and β-1 Adrenergic Receptor Trafficking
Golgin-160 plays a significant role in the trafficking and cell surface expression of the β-1 adrenergic receptor (β1AR). The interaction between golgin-160 and β1AR is crucial for the incorporation of β1AR into specific transport carriers at the trans-Golgi network, which ensures efficient delivery to the cell surface. This process adds to our understanding of the biogenesis of β1AR and suggests a novel point of regulation for its delivery to the plasma membrane (Gilbert et al., 2014).
Properties
sequence |
RLDSELKEL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Golgin subfamily A member 3 (875-883) |
Origin of Product |
United States |
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